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Compound of Interest

Compound Name: CLIP (86-100)

Cat. No.: B612705

Get Quote

This document provides essential safety and logistical information for the proper disposal of

Corticotropin-like Intermediate Lobe Peptide (CLIP) (86-100). The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard chemical

waste regulations. Given the limited specific hazard data for CLIP (86-100), it is prudent to

handle it as a potentially hazardous chemical waste.

Chemical and Physical Properties of CLIP (86-100)
A clear understanding of the chemical and physical properties of CLIP (86-100) is fundamental

to its safe handling and disposal. The following table summarizes key data for this compound.
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Property Value

Product Name CLIP (86-100)

CAS Number 648881-58-7

Appearance Data not available

Solubility Data not available

Storage

Store the container tightly closed in a dry, cool

and well-ventilated place. Store apart from

foodstuff containers or incompatible materials.

[1]

Hazard Assessment and Safety Precautions
The Safety Data Sheet (SDS) for CLIP (86-100) indicates that there is no data available for its

GHS classification, including acute toxicity, skin corrosion/irritation, and carcinogenicity.[1] In

the absence of comprehensive hazard data, it is crucial to adopt a cautious approach and

manage all waste containing this peptide as hazardous chemical waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling CLIP (86-
100) and its associated waste. This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.

Lab Coat: To protect against skin contact.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

the risk of inhalation.[1]

Step-by-Step Disposal Protocol
The proper disposal of CLIP (86-100) requires segregation of waste streams and adherence to

institutional and local regulations for hazardous waste.
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Liquid Waste Disposal
Inactivation/Neutralization (Recommended): While not definitively required due to lack of

specific data, inactivating the peptide through hydrolysis is a recommended safety measure.

This can be achieved by treating the peptide solution with a strong acid or base to break the

peptide bonds.

Acid Hydrolysis:

1. In a designated chemical fume hood, carefully add a sufficient volume of 1 M

Hydrochloric Acid (HCl) to the liquid waste containing CLIP (86-100).

2. Ensure the container is properly sealed and labeled.

3. Allow the mixture to stand for a minimum of 24 hours to facilitate degradation.

Base Hydrolysis:

1. Alternatively, in a chemical fume hood, add 1 M Sodium Hydroxide (NaOH) to the

peptide solution.

2. Seal and label the container.

3. Let the mixture stand for at least 24 hours.

Neutralization: After the inactivation period, neutralize the solution to a pH between 6.0

and 8.0. For acidic solutions, slowly add a base like sodium bicarbonate. For basic

solutions, add a weak acid.

Collection: Collect all liquid waste, including the neutralized solution, in a designated, leak-

proof hazardous waste container. The container should be compatible with the chemical

contents.

Labeling: Clearly label the container with "Hazardous Waste," the name "CLIP (86-100)
waste," and any other components of the solution (e.g., "neutralized HCl solution").

Solid Waste Disposal
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Segregation: All solid waste contaminated with CLIP (86-100), such as empty vials, pipette

tips, gloves, and other labware, must be segregated as hazardous solid chemical waste.

Collection: Place all contaminated solid waste into a designated, leak-proof solid waste

container.

Labeling: Label the container clearly as "Hazardous Waste," and list the contaminant, "CLIP
(86-100) solid waste."

Storage and Disposal
Storage: Store all hazardous waste containers in a designated, secure secondary

containment area. This area should be away from incompatible materials. Keep the

containers securely closed except when adding waste.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.[2] Follow your institution's

specific procedures for waste manifest documentation.

Under no circumstances should CLIP (86-100) or its solutions be disposed of down the drain or

in regular trash.[1]

Experimental Protocols: Inactivation of a Peptide
Solution
The following provides a more detailed methodology for the inactivation of a liquid peptide

solution as a pre-treatment step before collection as hazardous waste.

Parameter Specification

Inactivation Reagent 1 M HCl or 1 M NaOH

Inactivation Time Minimum 24 hours

Final pH for Aqueous Waste 6.0 - 8.0

Storage Temperature for Waste Room Temperature (in a secure area)
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of CLIP (86-100).
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Caption: Disposal workflow for CLIP (86-100) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b612705?utm_src=pdf-custom-synthesis#bc-rfq
https://www.targetmol.com/attachment/sds/E72120B0-EE50-4931-8DA5-0B028A635ED8/TP1573
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_CB_86_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b612705/docs#proper-disposal-procedures-for-clip-86-100
https://www.benchchem.com/product/b612705/docs#proper-disposal-procedures-for-clip-86-100
https://www.benchchem.com/product/b612705/docs#proper-disposal-procedures-for-clip-86-100
https://www.benchchem.com/product/b612705/docs#proper-disposal-procedures-for-clip-86-100
https://www.benchchem.com/product/b612705?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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